Cas no 860748-43-2 (4-Ethoxy-2,6-dimethylbenzaldehyde)

• Product Name: 4-Ethoxy-2,6-dimethylbenzaldehyde
• CAS No: 860748-43-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD06247332
• CID: 2130384
• PubChem ID: 17178011
• Update Time: 2025-06-14

4-Ethoxy-2,6-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2,6-dimethylbenzaldehyde
• ARONIS013151
• 2,6-Dimethyl-4-ethoxybenzaldehyde
• ST45049861
• 860748-43-2
• E89960
• AKOS000504102
• CS-0196224
• DB-367737

• MDL： MFCD06247332
• Inchi： 1S/C11H14O2/c1-4-13-10-5-8(2)11(7-12)9(3)6-10/h5-7H,4H2,1-3H3
• InChI Key： GHPBPWUWHKNBRQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C(C=O)=C(C)C=1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.5

Additional information on 4-Ethoxy-2,6-dimethylbenzaldehyde

Recent Advances in the Study of 4-Ethoxy-2,6-dimethylbenzaldehyde (CAS: 860748-43-2) in Chemical Biology and Pharmaceutical Research

4-Ethoxy-2,6-dimethylbenzaldehyde (CAS: 860748-43-2) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery and development, particularly in the design of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and potential biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of 4-Ethoxy-2,6-dimethylbenzaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest potential applications in the development of anti-inflammatory drugs with improved selectivity and reduced side effects.

In another study, researchers investigated the role of 4-Ethoxy-2,6-dimethylbenzaldehyde in the synthesis of Schiff base ligands for metal complexes. These complexes were evaluated for their antimicrobial and anticancer properties. The results indicated that certain metal complexes derived from this aldehyde showed significant activity against a range of bacterial strains and cancer cell lines, highlighting its versatility in medicinal chemistry.

Further research has also explored the pharmacokinetic properties of 4-Ethoxy-2,6-dimethylbenzaldehyde derivatives. A recent pharmacokinetic study revealed that these compounds exhibit favorable absorption and distribution profiles, making them promising candidates for further drug development. The study also identified potential metabolic pathways, which could inform future optimization efforts to enhance bioavailability and reduce toxicity.

In addition to its pharmaceutical applications, 4-Ethoxy-2,6-dimethylbenzaldehyde has been investigated for its role in chemical biology. A recent report in ACS Chemical Biology detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. This application could provide valuable tools for studying oxidative stress-related diseases and screening antioxidant compounds.

Overall, the latest research underscores the multifaceted utility of 4-Ethoxy-2,6-dimethylbenzaldehyde (CAS: 860748-43-2) in both pharmaceutical and chemical biology contexts. Its role as a synthetic intermediate, combined with its potential biological activities, makes it a compound of significant interest for future studies. Continued exploration of its derivatives and applications is likely to yield further insights and innovations in drug discovery and therapeutic development.